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CAS No.: 61563-26-6
Cat. No.: B1338254
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the predicted spectroscopic
characteristics of 2,3-Dibromobenzaldehyde. Due to the limited availability of published
experimental spectra for this specific compound, this document leverages data from structurally
analogous compounds and established principles of spectroscopic interpretation to provide a
reliable predictive analysis. This guide is intended to assist researchers in the identification,
characterization, and quality control of 2,3-Dibromobenzaldehyde in a laboratory setting.

Predicted Spectroscopic Data

The following sections summarize the anticipated data from Infrared (IR) Spectroscopy,
Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS) for 2,3-
Dibromobenzaldehyde.

Predicted Infrared (IR) Spectroscopy Data

The IR spectrum of 2,3-Dibromobenzaldehyde is expected to exhibit characteristic absorption
bands corresponding to its functional groups. The aldehyde group and the substituted aromatic
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ring will be the most prominent features.

Wavenumber . ) . .
( ) Functional Group Vibrational Mode Expected Intensity
cm-
~3080-3050 C-H (Aromatic) Stretch Medium-Weak
Stretch (Fermi .
~2860 & ~2760 C-H (Aldehyde) Medium-Weak
Doublet)
C=0 (Aromatic
~1705-1685 Stretch Strong
Aldehyde)
~1580, 1460, 1420 C=C (Aromatic) Stretch Medium-Strong
Below 800 C-Br Stretch Medium-Strong

Note: The conjugation of the aldehyde to the aromatic ring is expected to lower the C=0
stretching frequency compared to an aliphatic aldehyde.[1][2][3]

Predicted Nuclear Magnetic Resonance (NMR)
Spectroscopy Data

The *H and 3C NMR spectra are crucial for the structural elucidation of 2,3-
Dibromobenzaldehyde. The chemical shifts are influenced by the electron-withdrawing effects
of the bromine atoms and the aldehyde group.

1.2.1. Predicted *H NMR Data (Solvent: CDCls, Reference: TMS)
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Predicted Coupling
Signal Chemical Shift  Multiplicity Constant (J, Assighment
(3, ppm) Hz)
Aldehyde-H ~10.3 Singlet (s) - 1H, -CHO
Aromatic-H4 ~7.4-7.5 Triplet (t) ~7.8 1H
Doublet of
Aromatic-H5 ~7.8-7.9 J=78,15 1H

doublets (dd)

) Doublet of
Aromatic-H6 ~7.9-8.0 J=738,15 1H
doublets (dd)

Note: The aldehyde proton is expected to be a sharp singlet, highly deshielded due to the
electronegativity of the oxygen atom.[4] The aromatic protons will exhibit splitting patterns
based on their coupling with neighboring protons.

1.2.2. Predicted 3C NMR Data (Solvent: CDCIs, Reference: TMS)

Signal Predicted Chemical Shift (6, ppm)
C=0 ~190
C1l ~135
Cc2 ~125
C3 ~130
C4 ~130
C5 ~138
C6 ~130

Note: The carbonyl carbon will be the most downfield signal. The carbons attached to the
bromine atoms (C2 and C3) will have their chemical shifts influenced by the halogen's

electronegativity and size.
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Predicted Mass Spectrometry (MS) Data

Mass spectrometry will provide information on the molecular weight and fragmentation pattern
of 2,3-Dibromobenzaldehyde. The presence of two bromine atoms will result in a
characteristic isotopic pattern for the molecular ion peak.

mlz lon Notes

Molecular ion peak cluster with

a characteristic ~1:2:1 intensity

262, 264, 266 M]*, [M+2]*, [M+4]* : .
ratio due to the two bromine
isotopes (7°Br and &1Br).[5][6]

261, 263, 265 [M-H]* Loss of a hydrogen atom.

233, 235, 237 [M-CHOJ* Loss of the formyl radical.

183, 185 [M-Br]* Loss of one bromine atom.
Loss of a bromine atom and

155 [M-Br-COJ* )
carbon monoxide.

104 [M-2Br]* Loss of both bromine atoms.

76 [CeHa]* Benzene ring fragment.

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data for a solid
aromatic aldehyde like 2,3-Dibromobenzaldehyde.

Infrared (IR) Spectroscopy (Attenuated Total Reflectance
- ATR)
e Instrument Setup: Perform a background scan to account for atmospheric CO2z and water

vapor.

» Sample Preparation: Place a small amount of solid 2,3-Dibromobenzaldehyde directly onto
the ATR crystal.
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» Data Acquisition: Apply pressure to ensure good contact between the sample and the crystal.
Acquire the spectrum, typically by co-adding 16-32 scans over a range of 4000-400 cm~1.

» Data Processing: The instrument software will automatically ratio the sample spectrum
against the background. Perform baseline correction if necessary.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation:

o For *H NMR, dissolve 5-10 mg of the sample in approximately 0.6-0.7 mL of a deuterated
solvent (e.g., CDCI3) in a clean NMR tube.[8]

o For 3C NMR, a higher concentration of 20-50 mg is recommended.[9]
o Add a small amount of tetramethylsilane (TMS) as an internal standard (0.00 ppm).

 Instrument Setup: Insert the NMR tube into the spectrometer, lock onto the deuterium signal
of the solvent, and shim the magnetic field to achieve homogeneity.[8]

o Data Acquisition:

o H NMR: Use a standard single-pulse sequence with a 30-45° pulse angle, an acquisition
time of 2-4 seconds, a relaxation delay of 1-5 seconds, and 8-16 scans.[8]

o 13C NMR: Use a proton-decoupled pulse sequence with a 45° pulse angle, an acquisition
time of 1-2 seconds, a relaxation delay of 2-5 seconds, and a larger number of scans
(e.g., 1024 or more).

o Data Processing: Apply a Fourier transform to the Free Induction Decay (FID). Phase and
baseline correct the spectrum. Reference the chemical shifts to the TMS signal. For *H NMR,
integrate the signals to determine proton ratios.[8]

Mass Spectrometry (Electron lonization - El)

o Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,
where it will be vaporized.
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« |onization: Bombard the gaseous sample molecules with a beam of high-energy electrons
(typically 70 eV) to induce ionization and fragmentation.[10]

o Mass Analysis: Accelerate the resulting positively charged ions into a mass analyzer (e.qg.,
quadrupole or time-of-flight), which separates them based on their mass-to-charge (m/z)
ratio.[10]

+ Detection: The separated ions are detected, and a mass spectrum is generated, plotting the
relative abundance of each ion versus its m/z ratio.

Visualizations

The following diagrams illustrate the experimental workflow and structural relationships for the
spectroscopic characterization of 2,3-Dibromobenzaldehyde.
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Caption: General workflow for the spectroscopic characterization of 2,3-
Dibromobenzaldehyde.

Caption: Predicted *H NMR coupling relationships for the aromatic protons of 2,3-
Dibromobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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